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Compound of Interest

Compound Name: Nitroxoline-D4

Cat. No.: B12427674

This technical guide provides a comprehensive overview of the chemical structure, properties,
and known biological activities of the deuterated nitroxoline analogue, Nitroxoline-D4. This
document is intended for researchers, scientists, and professionals in the field of drug
development and life sciences who are interested in the application of stable isotope-labeled
compounds.

Chemical Identity and Structure

Nitroxoline-D4 is the deuterium-labeled version of Nitroxoline, an established antibiotic. The
incorporation of deuterium, a stable isotope of hydrogen, makes it a valuable tool in
pharmacokinetic and metabolic studies, often used as an internal standard for quantitative
analysis.

Synonyms: 8-Hydroxy-5-nitroquinoline-D4, 5-Nitro-8-quinolinol-D4

There appears to be some variability in the degree of deuteration in commercially available
Nitroxoline-D4. Different suppliers report different molecular formulas, suggesting that the
number and position of deuterium atoms on the quinoline ring may vary. The two commonly
cited molecular formulas are C9H3D3N203 and C9H2D4N203. Researchers should consult
the certificate of analysis from their specific supplier for the exact isotopic enrichment and
deuteration pattern.

For the purpose of this guide, we will consider the structure with four deuterium atoms, as this
is frequently cited.
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Chemical Structure of Nitroxoline-D4 (lllustrative)

Image of the chemical structure of Nitroxoline with D atoms on the quinoline ring would be
placed here.

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Nitroxoline-D4 are not readily
available in the public domain. However, the properties of the parent compound, Nitroxoline,
are well-documented and provide a strong basis for understanding the expected characteristics
of its deuterated analogue. Deuteration can subtly influence physicochemical properties such
as melting point, boiling point, and solubility.[1]

Table 1: Physicochemical Properties of Nitroxoline (Parent Compound)

Property Value Source
CAS Number 4008-48-4 [2]
Molecular Formula C9H6N203 [3]
Molecular Weight 190.16 g/mol [3]
Appearance Solid [3]
Melting Point 180 °C [3]
Solubility >28.5 pug/mL (at pH 7.4) [3]
logP 1.99 [3]

Mechanism of Action

The biological activity of Nitroxoline-D4 is expected to be identical to that of Nitroxoline. The
primary mechanism of action of Nitroxoline is through the chelation of divalent metal ions,
particularly Fe2+ and Zn2+.[4] These metal ions are essential cofactors for a variety of bacterial
enzymes. By sequestering these ions, Nitroxoline disrupts critical cellular processes in bacteria,
leading to an antimicrobial effect.[5]
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This metal-chelating property is also believed to be the basis for its anticancer activity.
Nitroxoline has been shown to inhibit tumor growth and angiogenesis, potentially by interfering
with metal-dependent enzymes involved in these processes.[6]

Below is a diagram illustrating the proposed mechanism of action of Nitroxoline.
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Proposed Mechanism of Action of Nitroxoline
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Workflow for Minimum Inhibitory Concentration (MIC) Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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